Cas no 752135-63-0 (3-(Boc-amino)-2-butanol)

3-(Boc-amino)-2-butanol structure
3-(Boc-amino)-2-butanol structure
Product Name:3-(Boc-amino)-2-butanol
CAS No:752135-63-0
MF:C9H19NO3
MW:189.252063035965
MDL:MFCD20232888
CID:561641
Update Time:2025-04-19

3-(Boc-amino)-2-butanol Chemical and Physical Properties

Names and Identifiers

    • 3-(Boc-amino)-2-butanol
    • tert-butyl (3-hydroxybutan-2-yl)carbamate
    • tert-butyl N-(3-hydroxybutan-2-yl)carbamate
    • CHYWVAGOJXWXIK-UHFFFAOYSA-N
    • 2-Butanol, 3-[(tert.butyloxycarbonyl)amino]-
    • 5686AJ
    • SY029190
    • tert-Butyl 2-hydroxy-1-methylpropylcarbamate #
    • MDL: MFCD20232888
    • Inchi: 1S/C9H19NO3/c1-6(7(2)11)10-8(12)13-9(3,4)5/h6-7,11H,1-5H3,(H,10,12)
    • InChI Key: CHYWVAGOJXWXIK-UHFFFAOYSA-N
    • SMILES: O(C(NC(C)C(C)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 189.13600
  • Monoisotopic Mass: 189.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.6

Experimental Properties

  • PSA: 58.56000
  • LogP: 1.67130

3-(Boc-amino)-2-butanol Pricemore >>

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